Cas no 65563-96-4 (6,7-Episulfide-alpha-Humulen,)

• Product Name: 6,7-Episulfide-alpha-Humulen,
• CAS No: 65563-96-4
• MF: C₁₅H₂₄S
• MW: 236.416063308716
• CID: 2060452
• PubChem ID: 101600317
• Update Time: 2025-04-21

6,7-Episulfide-alpha-Humulen, Chemical and Physical Properties

Names and Identifiers

• 6,7-Episulfide-alpha-Humulen,
• 4,7,7,11-tetramethyl-12-thiabicyclo[9.1.0]dodeca-4,8-diene
• CHEBI:169124
• DTXSID80793443
• 1,5,5,8-Tetramethyl-12-thiabicyclo[9.1.0]dodeca-3,7-diene
• 65563-96-4

• Inchi： 1S/C15H24S/c1-12-6-7-13-15(4,16-13)10-5-9-14(2,3)11-8-12/h5,8-9,13H,6-7,10-11H2,1-4H3
• InChI Key： RNAZTWUZAUOIKC-UHFFFAOYSA-N
• SMILES： CC1CCC2C(S2)(C)CC=CC(C)(C)CC=1

Computed Properties

• Exact Mass: 236.15987194g/mol
• Monoisotopic Mass: 236.15987194g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 25.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiiranes Thiiranes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiiranes